(10-Methylanthracen-9-yl)methyl carbamimidothioate hydrochloride

Specification

• Description: NSC 146109 is an activator of the tumor suppressor p53 that increases expression of p53 and the p53 target DR5 in wild-type and p53-knockout HCT116 colon adenocarcinoma cells. It is selective for p53, having no effect on p73 expression in HCT116 cells at a concentration of 2 μM. NSC 146109 activates p53, which induces cell accumulation in the sub-G0/G1 phase and apoptosis in MCF-7 breast cancer cells. It increases p53 expression, decreases expression of the p53 suppressor MDMX, and reduces viability in a panel of breast cancer cell lines when used at a concentration of 0.5 μM. NSC 146109 also reduces growth of AMC-HN9 head and neck carcinoma (HNC) cells in vitro and in vivo when administered alone or in combination with cisplatin in a mouse xenograft model at a dose of 70 mg/kg.
• CAS No.: 59474-01-0
• Molecular Formula: C17H17ClN2S
• Molecular Weight: 316.8 g/mol
• IUPAC Name: (10-methylanthracen-9-yl)methyl carbamimidothioate;hydrochloride
• Standard InChI: InChI=1S/C17H16N2S.ClH/c1-11-12-6-2-4-8-14(12)16(10-20-17(18)19)15-9-5-3-7-13(11)15;/h2-9H,10H2,1H3,(H3,18,19);1H
• Standard InChI Key: VIBMUYOXJUCEMA-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C2C=CC=CC2=C(C3=CC=CC=C13)CSC(=N)[NH3+].[Cl-]
• SMILES: CC1=C2C=CC=CC2=C(C3=CC=CC=C13)CSC(=N)N.Cl
• Canonical SMILES: CC1=C2C=CC=CC2=C(C3=CC=CC=C13)CSC(=N)N.Cl